Cas no 851041-72-0 (3-ISOXAZOLECARBOXYLIC ACID, 5-[1-(PHENYLMETHYL)-1H-INDOL-3-YL]-)

• Product Name: 3-ISOXAZOLECARBOXYLIC ACID, 5-[1-(PHENYLMETHYL)-1H-INDOL-3-YL]-
• CAS No: 851041-72-0
• MF: C₁₉H₁₄N₂O₃
• MW: 318.326064586639
• CID: 3296029
• Update Time: 2025-03-15

3-ISOXAZOLECARBOXYLIC ACID, 5-[1-(PHENYLMETHYL)-1H-INDOL-3-YL]- Chemical and Physical Properties

Names and Identifiers

• 3-ISOXAZOLECARBOXYLIC ACID, 5-[1-(PHENYLMETHYL)-1H-INDOL-3-YL]-

• Inchi： 1S/C19H14N2O3/c22-19(23)16-10-18(24-20-16)15-12-21(11-13-6-2-1-3-7-13)17-9-5-4-8-14(15)17/h1-10,12H,11H2,(H,22,23)
• InChI Key： HDCGBDTUCWMBBX-UHFFFAOYSA-N
• SMILES： O1C(C2C3=C(N(CC4=CC=CC=C4)C=2)C=CC=C3)=CC(C(O)=O)=N1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 148-149 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 630.6±55.0 °C(Predicted)
• pka: 3.38±0.10(Predicted)